![molecular formula C8H10BrCl2N B6159738 (1R)-1-(4-bromo-3-chlorophenyl)ethan-1-amine hydrochloride CAS No. 2742623-22-7](/img/no-structure.png)
(1R)-1-(4-bromo-3-chlorophenyl)ethan-1-amine hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(1R)-1-(4-bromo-3-chlorophenyl)ethan-1-amine hydrochloride, also known as 4-BCPE-HCl, is an organic compound with a wide range of applications in scientific research. It is a white crystalline powder with a melting point of 148-150 °C and is soluble in organic solvents such as ethanol, dimethyl sulfoxide, and chloroform. 4-BCPE-HCl has proven to be a valuable tool in the study of various biochemical and physiological processes, due to its ability to interact with a variety of proteins, enzymes, and receptors.
Scientific Research Applications
(1R)-1-(4-bromo-3-chlorophenyl)ethan-1-amine hydrochloride has been used in a variety of scientific research applications, including the study of enzyme activity, receptor binding, and signal transduction pathways. It has been used to study the activity of protein kinases and phosphatases, as well as the binding of various hormones, neurotransmitters, and drugs to their respective receptors. In addition, this compound has been used to study the role of various signaling pathways in cellular processes, such as proliferation, differentiation, and apoptosis.
Mechanism of Action
(1R)-1-(4-bromo-3-chlorophenyl)ethan-1-amine hydrochloride is a reversible inhibitor of protein kinases and phosphatases, and is thought to act by binding to the active site of the enzyme and blocking the substrate from binding. It is also a competitive antagonist of various hormones, neurotransmitters, and drugs, and is thought to act by binding to the same receptor sites as the agonist and preventing the agonist from binding.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound depend upon the target enzyme or receptor. For example, this compound has been shown to inhibit the activity of the enzyme phospholipase C, which is involved in signal transduction pathways, leading to decreased cell proliferation and differentiation. It has also been shown to inhibit the binding of the neurotransmitter serotonin to its receptor, leading to decreased serotonin signaling and decreased anxiety.
Advantages and Limitations for Lab Experiments
(1R)-1-(4-bromo-3-chlorophenyl)ethan-1-amine hydrochloride has several advantages for use in lab experiments. It is relatively inexpensive and easy to synthesize, and can be used in a variety of experimental systems. In addition, this compound is relatively stable and has a low toxicity. However, it is important to keep in mind that this compound is a reversible inhibitor, and the effects of the compound may be reversed if the enzyme or receptor is exposed to high concentrations of its substrate.
Future Directions
The potential future directions for (1R)-1-(4-bromo-3-chlorophenyl)ethan-1-amine hydrochloride are numerous. It could be used to further study the role of various enzymes and receptors in signal transduction pathways, as well as the role of various hormones, neurotransmitters, and drugs in physiological processes. In addition, this compound could be used to investigate the effects of various drugs on cellular processes, such as proliferation, differentiation, and apoptosis. Finally, this compound could be used to study the biochemical and physiological effects of various environmental toxins.
Synthesis Methods
(1R)-1-(4-bromo-3-chlorophenyl)ethan-1-amine hydrochloride can be synthesized from a variety of starting materials. One method involves the reaction of 4-bromo-3-chlorophenylacetic acid with 1-aminoethane in the presence of anhydrous hydrogen chloride gas. The reaction is carried out in an inert atmosphere, such as nitrogen or argon, and is typically heated to a temperature of 80-90 °C for several hours. The product is then purified by recrystallization or column chromatography.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for (1R)-1-(4-bromo-3-chlorophenyl)ethan-1-amine hydrochloride involves the conversion of starting materials into the final product through a series of chemical reactions.", "Starting Materials": [ "4-bromo-3-chlorobenzaldehyde", "ethylamine", "hydrochloric acid", "sodium cyanoborohydride", "sodium hydroxide", "acetic acid", "sodium chloride", "water" ], "Reaction": [ "Step 1: Synthesis of (1R)-1-(4-bromo-3-chlorophenyl)ethan-1-ol", "4-bromo-3-chlorobenzaldehyde is reacted with sodium cyanoborohydride in the presence of acetic acid to form (1R)-1-(4-bromo-3-chlorophenyl)ethan-1-ol.", "Step 2: Synthesis of (1R)-1-(4-bromo-3-chlorophenyl)ethan-1-amine", "(1R)-1-(4-bromo-3-chlorophenyl)ethan-1-ol is reacted with ethylamine in the presence of sodium hydroxide to form (1R)-1-(4-bromo-3-chlorophenyl)ethan-1-amine.", "Step 3: Synthesis of (1R)-1-(4-bromo-3-chlorophenyl)ethan-1-amine hydrochloride", "(1R)-1-(4-bromo-3-chlorophenyl)ethan-1-amine is reacted with hydrochloric acid to form (1R)-1-(4-bromo-3-chlorophenyl)ethan-1-amine hydrochloride. The product is isolated by filtration and washed with water and sodium chloride." ] } | |
CAS RN |
2742623-22-7 |
Molecular Formula |
C8H10BrCl2N |
Molecular Weight |
271 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.